N-(2-Bromophenyl)-3-phenyl-N-benzylprop-2-enamide

• IUPAC Name: (E)-N-benzyl-N-(2-bromophenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H18BrNO/c23-20-13-7-8-14-21(20)24(17-19-11-5-2-6-12-19)22(25)16-15-18-9-3-1-4-10-18/h1-16H,17H2/b16-15+
• InChI Key: HARMXLPXKGAMQV-FOCLMDBBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=C2Br)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=C2Br)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C22H18BrNO
• Molecular Weight: 392.3 g/mol

Description

“N-(2-Bromophenyl)-3-phenyl-N-benzylprop-2-enamide” is a complex organic compound. It contains a bromophenyl group, a phenyl group, and a benzylprop-2-enamide group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups often undergo reactions like electrophilic aromatic substitution, nucleophilic substitution, and radical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined using techniques such as melting point determination, infrared spectroscopy, and solubility testing.

Scientific Research Applications

Catalysis and Polymerization

• N-(2-Bromophenyl)-3-phenyl-N-benzylprop-2-enamide (referred to as NBPA) has been investigated in coordination polymerization reactions. . These catalysts exhibited high activity, leading to polynorbornene (PNB) with remarkable molecular weights. Additionally, they facilitated the copolymerization of NB with methyl acrylate (MA), yielding high-molecular-weight NB/MA copolymers.

Antibacterial and Antibiofilm Properties

• While not directly related to scientific research, other derivatives containing similar structural motifs have been investigated. . Although not specifically NBPA, this highlights the potential for exploring antibacterial properties of similar compounds.

Design of Novel Compounds

• The synthesis of novel compounds often involves incorporating specific functional groups. . While not directly NBPA-related, this demonstrates the broader applicability of similar aromatic structures in drug design and materials science.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for a compound like this could involve further studies to better understand its properties and potential applications. This could include research into its reactivity, stability, and possible uses in fields like medicine or materials science.